Cas no 465513-73-9 ((Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide)

• Product Name: (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• CAS No: 465513-73-9
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5417450
• PubChem ID: 2385460
• Update Time: 2025-06-18

(Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-2-propenamide
• (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• 2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• Z44330580
• EN300-26582955
• 465513-73-9

• Inchi： 1S/C19H18N2O4/c1-3-25-17-7-5-4-6-15(17)21-19(23)14(12-20)10-13-8-9-16(22)18(11-13)24-2/h4-11,22H,3H2,1-2H3,(H,21,23)/b14-10-
• InChI Key： YBMULXMOJDHDSI-UVTDQMKNSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(/C(/C#N)=C\C1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.3±50.0 °C(Predicted)
• pka: 8.97±0.35(Predicted)

Additional information on (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide

(Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide (CAS No. 465513-73-9)

(Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide (CAS No. 465513-73-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyanamides and is characterized by its cyano group, ethoxyphenyl substituent, and hydroxy-methoxyphenyl moiety, which collectively contribute to its distinct chemical and biological activities.

The (Z)-configuration of the double bond in the propenamide moiety is crucial for the compound's biological activity, as it influences the molecule's conformation and interactions with biological targets. Recent studies have highlighted the importance of this configuration in modulating the compound's pharmacological properties, including its anti-inflammatory, antioxidant, and anticancer activities.

In terms of its chemical structure, (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide is a versatile scaffold that can be modified to enhance its therapeutic potential. The presence of the cyano group provides a handle for further functionalization, allowing chemists to introduce various substituents to optimize the compound's pharmacokinetic and pharmacodynamic profiles. Additionally, the ethoxyphenyl and hydroxy-methoxyphenyl substituents offer opportunities for fine-tuning the compound's solubility, stability, and target selectivity.

Recent research has focused on the potential of (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide as a lead compound for the development of novel therapeutics. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide has also demonstrated significant antioxidant activity. In vitro assays have revealed that it can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This antioxidant capacity makes it a promising candidate for preventing or treating conditions associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the compound's anticancer potential. Preclinical studies have shown that (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Mechanistic investigations have revealed that it targets multiple signaling pathways involved in cancer progression, including those regulated by PI3K/AKT and MAPK/ERK. These findings highlight its potential as a broad-spectrum anticancer agent.

The synthesis of (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been developed, including those involving palladium-catalyzed coupling reactions and base-mediated cyclizations. These methods not only enhance the efficiency of the synthesis but also allow for easy modification of the molecular structure to generate analogs with improved biological activities.

In conclusion, (Z)-2-cyano-N-(2-ethoxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide (CAS No. 465513-73-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its anti-inflammatory, antioxidant, and anticancer properties, makes it an attractive lead for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential, positioning it as a valuable asset in the field of medicinal chemistry.